Cas no 1399659-96-1 (5-(1,5-Dimethyl-1H-pyrazol-3-ylmethyl)-furan-2-carboxylic acid)

• Product Name: 5-(1,5-Dimethyl-1H-pyrazol-3-ylmethyl)-furan-2-carboxylic acid
• CAS No: 1399659-96-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5208892
• Update Time: 2025-06-10

5-(1,5-Dimethyl-1H-pyrazol-3-ylmethyl)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,5-Dimethyl-1H-pyrazol-3-ylmethyl)-furan-2-carboxylic acid

• Inchi： 1S/C11H12N2O3/c1-7-5-8(12-13(7)2)6-9-3-4-10(16-9)11(14)15/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： WUFXIAVYYOBXBN-UHFFFAOYSA-N
• SMILES： O1C(CC2C=C(C)N(C)N=2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 220.085
• Monoisotopic Mass: 220.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3A^2

Additional information on 5-(1,5-Dimethyl-1H-pyrazol-3-ylmethyl)-furan-2-carboxylic acid

Introduction to 5-(1,5-Dimethyl-1H-pyrazol-3-ylmethyl)-furan-2-carboxylic acid (CAS No. 1399659-96-1)

5-(1,5-Dimethyl-1H-pyrazol-3-ylmethyl)-furan-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1399659-96-1, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This heterocyclic derivative combines the structural features of pyrazole and furan, two motifs widely recognized for their biological activity and synthetic utility. The presence of a methyl group at the 1-position and 5-position of the pyrazole ring, along with a carboxylic acid functionality at the 2-position of the furan ring, contributes to its unique chemical properties and potential applications in drug discovery.

The compound's structural framework positions it as a valuable scaffold for designing novel therapeutic agents. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The incorporation of a furan moiety further enhances its pharmacological potential by introducing additional functional groups that can interact with biological targets. Specifically, the carboxylic acid group at the 2-position of the furan ring provides opportunities for further derivatization, enabling the synthesis of esters, amides, or salts that may improve solubility or bioavailability.

In recent years, there has been growing interest in exploring the therapeutic applications of pyrazol-furan hybrids due to their combined pharmacological profiles. Studies have demonstrated that such compounds can exhibit synergistic effects when combined with other scaffolds or functional groups. For instance, research has shown that derivatives of this class may inhibit key enzymes involved in cancer progression or modulate inflammatory pathways. The dimethyl substitution at the 1-position and 5-position of the pyrazole ring is particularly noteworthy, as it can influence electronic distribution and steric hindrance, thereby affecting binding affinity to biological targets.

One of the most compelling aspects of 5-(1,5-Dimethyl-1H-pyrazol-3-ylmethyl)-furan-2-carboxylic acid is its potential as a lead compound for drug development. Its molecular structure allows for modifications that can optimize pharmacokinetic properties such as metabolic stability, solubility, and membrane permeability. Additionally, computational studies have suggested that this compound may interact with proteins involved in neurodegenerative diseases, making it a promising candidate for further investigation in this area.

The synthesis of 5-(1,5-Dimethyl-1H-pyrazol-3-ylmethyl)-furan-2-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include condensation reactions to form the pyrazole ring, followed by functionalization at the furan core. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for preclinical and clinical studies. The compound's purity and stability under various conditions have been thoroughly evaluated to ensure its suitability for biological testing.

Recent preclinical studies have begun to explore the pharmacological effects of 5-(1,5-Dimethyl-1H-pyrazol-3-ylmethyl)-furan-2-carboxylic acid in model systems. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes linked to metabolic disorders. Furthermore, its ability to cross cell membranes makes it an attractive candidate for topical applications or systemic delivery. Researchers are also investigating its potential role in modulating immune responses, given the well-documented anti-inflammatory properties of pyrazole derivatives.

The integration of computational chemistry into drug discovery has accelerated the evaluation process for compounds like 5-(1,5-Dimethyl-1H-pyrazol-3-ylmethyl)-furan-2-carboxylic acid. Molecular docking simulations have identified potential binding sites on target proteins, providing insights into how this compound may exert its effects at a molecular level. These predictions have guided experimental efforts toward optimizing lead structures before moving into more costly and time-consuming animal models.

Future directions in research on this compound include exploring its mechanism of action in greater detail and assessing its safety profile through toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. The development of novel synthetic routes could further enhance accessibility while maintaining high standards of quality control.

The versatility of 5-(1,5-Dimethyl-1H-pyrazol-3-ylmethyl)-furan-2-carboxylic acid makes it a compelling subject for interdisciplinary studies combining organic chemistry with biochemistry and pharmacology. As our understanding of disease mechanisms evolves，so too does our capacity to design molecules that address them effectively。This compound represents an exciting opportunity for researchers seeking new therapeutic strategies.